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Introduction

Acetaldehyde oxime, a compound of significant interest in organic synthesis and various
industrial applications, holds a notable place in the history of organic chemistry. Its discovery in
the late 19th century was a direct result of the burgeoning field of structural theory and the
systematic investigation of reactions between carbonyl compounds and hydroxylamine. This
technical guide provides an in-depth historical perspective on the discovery of acetaldehyde
oxime, detailing the seminal experiments, the elucidation of its structure, and the early
characterization of its physical and chemical properties.

The Dawn of Oxime Chemistry: The Pioneering
Work of Victor Meyer and Alois Janny

The discovery of the general class of compounds known as oximes, and by extension
acetaldehyde oxime, is credited to the collaborative efforts of German chemist Victor Meyer
and his student Alois Janny. In their 1882 publications in the Berichte der deutschen
chemischen Gesellschaft, they detailed their investigations into the reaction of hydroxylamine
with aldehydes and ketones. Their work laid the fundamental groundwork for the synthesis and
understanding of this new class of nitrogen-containing organic compounds.
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Their initial report, "Ueber stickstoffhaltige Acetonderivate” (On Nitrogenous Derivatives of
Acetone), described the reaction of hydroxylamine with acetone, leading to the formation of a
crystalline product they named "Acetoxim" (acetone oxime). This was followed by a broader
investigation of the reactivity of hydroxylamine with various carbonyl compounds.

Later in the same year, Meyer and Janny published "Producte der Einwirkung von
Hydroxylamin auf Aldehyd" (Products of the Action of Hydroxylamine on Aldehyde), which
specifically addressed the reaction with acetaldehyde. This paper marks the first documented
synthesis of acetaldehyde oxime.

Original Synthesis of Acetaldehyde Oxime

The pioneering synthesis of acetaldehyde oxime by Meyer and Janny was achieved through
the direct reaction of acetaldehyde with hydroxylamine. While their 1882 publications provide a
narrative of their discoveries, the detailed experimental procedures were often concise by
modern standards. The following protocol is a reconstruction based on their descriptions and
the common laboratory practices of the era.

Experimental Protocols
Protocol 1: Synthesis of Acetaldehyde Oxime (Adapted from Meyer and Janny, 1882)

Objective: To synthesize acetaldehyde oxime from acetaldehyde and hydroxylamine.

Materials:

Acetaldehyde (Aldehyd)

Hydroxylamine hydrochloride (Hydroxylaminchlorhydrat)

Sodium carbonate (Natriumcarbonat) or Potassium carbonate (Kaliumcarbonat)

Water (Wasser)

Ether (Aether)

Procedure:
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e A solution of hydroxylamine hydrochloride in water was prepared.

 To this solution, an equimolar amount of sodium carbonate or potassium carbonate was
added to liberate the free hydroxylamine base. The reaction mixture was likely cooled to
manage any heat generated.

e An aqueous solution of acetaldehyde was then gradually added to the hydroxylamine
solution. The reaction was observed to proceed readily at room temperature.

e The reaction mixture was then extracted with ether to isolate the acetaldehyde oxime.

e The ethereal solution was dried over a suitable drying agent available at the time, such as
anhydrous calcium chloride.

e The ether was subsequently removed by distillation to yield the crude acetaldehyde oxime.
 Purification was achieved by distillation of the crude product.

Observations: Meyer and Janny described the product as a colorless, crystalline solid with a
distinct odor. They noted its solubility in water, alcohol, and ether.

Early Characterization and Physical Properties

The initial characterization of acetaldehyde oxime by 19th and early 20th-century chemists
provided the first quantitative data on this new compound. It is important to note that the purity
of substances and the accuracy of measuring instruments during this period may not meet
modern standards.

Property Reported Value (Historical) Modern Accepted Value

Two forms were often noted:
46-47 °C (for the more stable

Melting Point one melting around 12 °C and ]
E-isomer)
another around 46.5 °C.
Boiling Point Approximately 114-115 °C 115°C

Note: The existence of two melting points is now understood to be due to the presence of E/Z
(syn/anti) isomers, which were not fully comprehended at the time of the initial discovery.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b7798966?utm_src=pdf-body
https://www.benchchem.com/product/b7798966?utm_src=pdf-body
https://www.benchchem.com/product/b7798966?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7798966?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

The Advent of Stereoisomerism in Oximes: The
Contribution of Hantzsch and Werner

The concept of stereocisomerism in oximes was a significant theoretical advancement that
followed their initial discovery. In 1890, Arthur Hantzsch and Alfred Werner, in their seminal
paper "Zur Kenntniss der Oxime" (On the Knowledge of Oximes) published in the Berichte der
deutschen chemischen Gesellschaft, proposed that the observed isomerism in certain oximes
was due to the geometric arrangement of the hydroxyl group relative to the substituents on the
carbon-nitrogen double bond.

They introduced the "syn" and "anti" nomenclature to describe these isomers, which is now
largely replaced by the E/Z notation. For an aldoxime like acetaldehyde oxime, the two
iIsomers would be:

¢ syn-acetaldehyde oxime (Z-isomer): The hydroxyl group and the hydrogen atom on the
double-bonded carbon are on the same side.

« anti-acetaldehyde oxime (E-isomer): The hydroxyl group and the hydrogen atom on the
double-bonded carbon are on opposite sides.

This theory was a crucial step in understanding the three-dimensional structure of molecules
and had a profound impact on the field of stereochemistry.

Visualizing the Historical Discoveries

To illustrate the key concepts from a historical perspective, the following diagrams are provided
in the DOT language for Graphviz.
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Caption: Initial synthesis of acetaldehyde oxime by Meyer and Janny (1882).

Caption: Geometric isomers of acetaldehyde oxime as proposed by Hantzsch and Werner.

Conclusion

The discovery of acetaldehyde oxime by Victor Meyer and Alois Janny in 1882 was a pivotal
moment in the history of organic chemistry. It not only introduced a new and versatile functional
group but also provided fertile ground for the development of fundamental concepts such as
stereoisomerism, as later elucidated by Hantzsch and Werner. The early experimental work,
though lacking the precision of modern techniques, laid an indelible foundation for our current
understanding of the synthesis, properties, and applications of oximes. For researchers and
professionals in drug development, this historical context underscores the importance of
fundamental discoveries and the continuous evolution of chemical principles.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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